2-azido-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one
Overview
Description
2-azido-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one (2A1HPPE) is a synthetic small molecule composed of two nitrogen atoms, two oxygen atoms, two carbon atoms, two hydrogen atoms, and one pyrazole ring. It is a molecule that has been used as a research tool in a variety of scientific studies. 2A1HPPE has been used in the study of various biochemical and physiological processes such as enzyme catalysis, cell metabolism, and protein-protein interactions. This molecule has also been used as a tool for studying the effects of drugs on various biological systems.
Scientific Research Applications
Ferromagnetic Interactions in Transition Metal Systems
Research on azido-bridged binuclear transition metal complexes, such as those involving cobalt, nickel, and copper, showcases the potential of azido and pyrazolyl groups in the study of magnetic materials. These compounds demonstrate strong ferromagnetic interactions, which are crucial for the development of magnetic materials and understanding magneto-structural correlations (Zhang et al., 2012).
Synthesis and Characterization of Pyrazole Derivatives
The synthesis of novel pyrazole derivatives bearing azo moieties has been explored, indicating the utility of these compounds in coordination chemistry and potentially in creating colorimetric sensors for metal ions (Cao Qian-yong, 2012). Additionally, the development of heterocyclic derivatives from imidazole, leading to the creation of pyrazol, isoxazole, and oxazine derivatives, highlights the versatility of these functional groups in synthesizing biologically active compounds (Saadi, 2018).
Azido-Cyanide Mixed-Bridged Complexes
Studies on azido-cyanide mixed-bridged FeIII-NiII complexes demonstrate the application of azido groups in creating complex structures with unique magnetic properties. These complexes have shown potential as single-molecule magnets and exhibit interesting magnetic behaviors such as metamagnetism (Yang et al., 2020).
Development of Kinase Inhibitors
The scalable synthesis of potent kinase inhibitors incorporating azido and pyrazolyl groups illustrates the relevance of these functionalities in medicinal chemistry. Such compounds are critical for the development of therapeutic agents, showcasing the application of these chemical groups in drug discovery (Arunachalam et al., 2019).
Mechanism of Action
Target of Action
Pyrazole and pyrrolidine, two structural components of “2-azido-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one”, are known to exhibit diverse pharmacological effects . Pyrazole derivatives have shown potent antileishmanial and antimalarial activities , while pyrrolidine is a common scaffold in many biologically active compounds . The specific targets of “2-azido-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one” would depend on the specific functional groups and their spatial arrangement in the molecule.
Mode of Action
The mode of action would depend on the specific targets of “2-azido-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one”. Generally, pyrazole and pyrrolidine derivatives interact with their targets through various types of chemical interactions, including hydrogen bonding, hydrophobic interactions, and ionic interactions .
Biochemical Pathways
The affected biochemical pathways would depend on the specific targets of “2-azido-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one”. Pyrazole and pyrrolidine derivatives are known to affect a wide range of biochemical pathways, including those involved in inflammation, cancer, and infectious diseases .
Result of Action
The molecular and cellular effects of “2-azido-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one” would depend on its specific targets and mode of action. Pyrazole and pyrrolidine derivatives are known to have a wide range of effects, including anti-inflammatory, antitumor, and antimicrobial activities .
properties
IUPAC Name |
2-azido-1-(3-hydroxy-4-pyrazol-1-ylpyrrolidin-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N6O2/c10-13-11-4-9(17)14-5-7(8(16)6-14)15-3-1-2-12-15/h1-3,7-8,16H,4-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYSSGUFBDUYQMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1C(=O)CN=[N+]=[N-])O)N2C=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-azido-1-(3-hydroxy-4-(1H-pyrazol-1-yl)pyrrolidin-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloro-2-cyclohexylpyrazolo[1,5-a]pyrazine](/img/structure/B1478313.png)
